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Compound of Interest

Compound Name: Pico145

Cat. No.: B8069070

Get Quote

For laboratory professionals engaged in cutting-edge research and drug development, the

responsible management and disposal of potent, novel compounds like Pico145 is a critical

component of ensuring a safe and compliant laboratory environment. This guide provides a

comprehensive framework for the proper disposal of Pico145, a potent and selective small-

molecule inhibitor of TRPC1/4/5 channels.[1][2][3][4] In the absence of a specific Safety Data

Sheet (SDS) detailing disposal procedures, the following step-by-step guidance is based on

established best practices for the disposal of hazardous chemical waste in a laboratory setting.

[5][6][7][8]

Pico145 Chemical and Physical Properties
A clear understanding of the known properties of Pico145 is the first step in a thorough risk

assessment for its handling and disposal.
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Property Value

Molecular Formula C₂₃H₂₀ClF₃N₄O₅

Molecular Weight 524.88 g/mol

Appearance White to off-white solid powder

Solubility Soluble in DMSO

Storage
Store at -20°C for 1 year or -80°C for 2 years in

a tightly sealed container.[1]

Immediate Safety and Handling Precautions
Before beginning any procedure that involves Pico145, it is imperative to adhere to standard

laboratory safety protocols to minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory

coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[5][9]

Ventilation: Handle solid Pico145 and its solutions in a well-ventilated area, preferably within

a certified chemical fume hood, to prevent inhalation of any dust or aerosols.[5]

Avoid Contact: Take all necessary precautions to prevent direct contact with skin, eyes, and

mucous membranes. In the event of accidental contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[5][9]

Spill Management: In case of a spill, absorb the material with an inert absorbent, and place it

in a sealed, labeled container for hazardous waste disposal.[10]

Step-by-Step Disposal Protocol for Pico145
The proper disposal of Pico145 and any materials contaminated with it is crucial for

environmental protection and regulatory compliance. All waste containing Pico145 should be

treated as hazardous chemical waste.

1. Waste Segregation and Collection:
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Solid Waste:

Place unused or expired solid Pico145 in its original, clearly labeled container.

Collect all disposables that have come into contact with Pico145, such as weigh boats,

pipette tips, and contaminated gloves, in a dedicated, sealed, and clearly labeled

hazardous waste bag or container.[6]

Liquid Waste:

Collect all solutions containing Pico145 in a dedicated, sealed, and chemically compatible

hazardous waste container.

Do not mix Pico145 solutions with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[7]

Never dispose of solutions containing Pico145 down the drain.[7]

Contaminated Labware:

Glassware and other reusable lab equipment that have been in contact with Pico145
should be decontaminated. A common procedure is to triple-rinse with a suitable solvent

(e.g., ethanol or isopropanol), followed by a thorough washing with soap and water.

The rinsate from the decontamination process must be collected and disposed of as

hazardous liquid waste.[8]

2. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled with "Hazardous Waste," the full

chemical name "Pico145," and any other information required by your institution (e.g.,

concentration, date).

Store waste containers in a designated, secure area away from incompatible materials, heat,

and sources of ignition, pending collection.[5]

3. Final Disposal:
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The final disposal of all Pico145 waste must be handled through your institution's EHS office

or a licensed hazardous waste disposal contractor.

Adhere strictly to all institutional, local, state, and federal regulations for the disposal of

hazardous chemical waste.[5][8]

Experimental Protocol: Decontamination of a Small
Spill
In the event of a small spill of solid Pico145 or a solution containing it, the following protocol

should be followed:

Alert Personnel: Notify others in the immediate area of the spill.

Don Appropriate PPE: Ensure you are wearing a lab coat, safety goggles, and chemical-

resistant gloves.

Contain the Spill: If it is a liquid, use an absorbent material like a spill pad or vermiculite to

contain the spill. For a solid, gently cover it with a damp paper towel to avoid raising dust.

Clean the Area: Carefully wipe up the spill with absorbent material, moving from the outside

of the spill inward.

Decontaminate the Surface: Clean the spill area with a suitable solvent (e.g., ethanol or

isopropanol) and then with soap and water.

Dispose of Cleanup Materials: All materials used for the cleanup, including gloves and

absorbent pads, must be placed in a sealed bag and disposed of as hazardous solid waste.

Pico145 Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Pico145 waste.
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Caption: Workflow for the safe disposal of Pico145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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